Cas no 16690-04-3 (2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione)

• Product Name: 2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione
• CAS No: 16690-04-3
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 860524
• PubChem ID: 788368
• Update Time: 2025-04-19

2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione
• 16690-04-3
• MLS000688280
• CHEMBL1452848
• SCHEMBL19283631
• DTXSID10354980
• SMR000283726
• DB-202794
• 1,3-Cyclohexanedione, 2-benzoyl-5,5-dimethyl-
• Oprea1_368260
• HMS2715C14
• Oprea1_483578

• MDL： MFCD00435351
• Inchi： 1S/C15H16O3/c1-15(2)8-11(16)13(12(17)9-15)14(18)10-6-4-3-5-7-10/h3-7,13H,8-9H2,1-2H3
• InChI Key： AHLHHZCMZTZXII-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=O)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21

2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones